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Compound of Interest

Compound Name: 2-Tridecenal

Cat. No.: B1594614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the (E) and (Z) isomers of 2-tridecenal. The information is curated for
professionals in research and development, with a focus on data-driven insights and

experimental considerations.

Core Physicochemical Properties

The following tables summarize the key quantitative data for the isomers of 2-tridecenal. Data
for the (E)-isomer is more readily available due to its prevalence as the major component in
commercial preparations. Information on the pure (Z)-isomer is limited in the current literature.

Table 1: General and Physical Properties of 2-Tridecenal
Isomers
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Property (E)-2-Tridecenal (Z)-2-Tridecenal
74962-99-5 (for the
CAS Number 7069-41-2[1] _
corresponding alcohol)[2]
Molecular Formula C13H240[1] Ci13H240
Molecular Weight 196.33 g/mol [1] 196.33 g/mol
Colorless to pale yellow oily )
Appearance o Data not available
liquid[3][4]
Boiling Point 115-118 °C at 10 mmHg|[5] Data not available
Density 0.85 g/mL at 25 °C[5] Data not available

Refractive Index n20/D 1.459[5] Data not available

Property Value

Water Solubility Insoluble[3][4]

Solubility in Organic Solvents Soluble in alcohol[4]

LogP (Octanol-Water Partition Coefficient) 5.3[1]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 2-tridecenal isomers.

Technique Key Data Points
1H NMR Data available through spectral databases.[1]
13C NMR Data available through spectral databases.[1]

Available spectral data can be found in public
Mass Spectrometry (MS) repositories.[6]
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Note: Specific spectral data for the pure (Z)-2-tridecenal isomer is not readily available in the

reviewed literature.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-tridecenal
isomers are not extensively published. However, based on general organic chemistry principles
and related literature, the following methodologies are proposed.

Synthesis of 2-Tridecenal Isomers via Wittig Reaction

The Wittig reaction is a widely used method for the stereoselective synthesis of alkenes from
aldehydes and ketones.[7][8][9][10][11]

Diagram of the Wittig Reaction Workflow:

Pure (E)-2-Tridecenal

e . > Preparative Column Chromatography ‘( . . Analysis of Fractions
Crude (E/Z)-2-Tridecenal Mixture .q., Silica Gel, AGNOs-impregnated Silica) VkFractlon Collection (TLC, GC-MS)

Pure (Z)-2-Tridecenal

Potential Mechanism
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2-Tridecenal Isomers

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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